![molecular formula C16H19FN6O2 B6449535 6-cyclopropyl-5-fluoro-2-[4-(1-methyl-1H-imidazole-5-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one CAS No. 2549014-56-2](/img/structure/B6449535.png)
6-cyclopropyl-5-fluoro-2-[4-(1-methyl-1H-imidazole-5-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one
Overview
Description
The compound is a dihydropyrimidinone derivative with additional cyclopropyl, fluoro, piperazinyl, and imidazole functional groups. Dihydropyrimidinones are a class of compounds that have been studied for their diverse biological activities . The imidazole ring is a fundamental nitrogen heterocycle that is present in many biologically important molecules .
Molecular Structure Analysis
The compound contains a dihydropyrimidinone core, which is a six-membered ring with two nitrogen atoms and a carbonyl group. It also has a cyclopropyl group, a fluoro group, a piperazinyl group, and an imidazole group attached to it. The imidazole ring is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .Chemical Reactions Analysis
The compound, due to its various functional groups, could potentially undergo a variety of chemical reactions. For instance, the imidazole ring could participate in electrophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents .Scientific Research Applications
Antiviral Activity
Imidazole derivatives have been reported to possess antiviral activity . Therefore, the imidazole moiety in the compound could potentially contribute to antiviral properties.
Anti-inflammatory Activity
Imidazole derivatives have also been found to exhibit anti-inflammatory properties . This suggests that the compound could potentially be used in the treatment of inflammatory conditions.
Anticancer Activity
The imidazole ring is a common feature in many anticancer drugs . Therefore, this compound could potentially have applications in cancer treatment.
Anti-HIV Activity
Imidazole derivatives have shown anti-HIV activity . This suggests that the compound could potentially be used in the treatment of HIV.
Antioxidant Activity
Imidazole derivatives have been found to possess antioxidant properties . This suggests that the compound could potentially be used as an antioxidant.
Antimicrobial Activity
Imidazole derivatives have been reported to possess antimicrobial activity . Therefore, the compound could potentially be used in the treatment of microbial infections.
Antitubercular Activity
A series of novel 1-cyclopropyl-6-fluoro-4-oxo-7-(4-substitutedpiperazin-1-yl)-1,4-dihydroquinoline-3-carboxylic acid analogues, which share some structural similarity with the compound , were synthesized and screened for their in vitro anti-tubercular and antibacterial activity . This suggests that the compound could potentially have applications in the treatment of tuberculosis.
Antidiabetic Activity
Imidazole derivatives have been found to exhibit antidiabetic properties . This suggests that the compound could potentially be used in the treatment of diabetes.
Future Directions
properties
IUPAC Name |
4-cyclopropyl-5-fluoro-2-[4-(3-methylimidazole-4-carbonyl)piperazin-1-yl]-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19FN6O2/c1-21-9-18-8-11(21)15(25)22-4-6-23(7-5-22)16-19-13(10-2-3-10)12(17)14(24)20-16/h8-10H,2-7H2,1H3,(H,19,20,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARLMMBHPIJALSL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC=C1C(=O)N2CCN(CC2)C3=NC(=C(C(=O)N3)F)C4CC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19FN6O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-cyclopropyl-5-fluoro-2-[4-(3-methylimidazole-4-carbonyl)piperazin-1-yl]-1H-pyrimidin-6-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{5-cyclopentanecarbonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1-methyl-1H-1,3-benzodiazole](/img/structure/B6449468.png)
![5-fluoro-2-[4-(indolizine-2-carbonyl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one](/img/structure/B6449476.png)
![1-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}piperidine](/img/structure/B6449488.png)
![2-{5-methanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1,3-thiazole](/img/structure/B6449502.png)
![2-({2-cyclopentanecarbonyl-octahydrocyclopenta[c]pyrrol-3a-yl}methoxy)-5-methylpyrimidine](/img/structure/B6449511.png)
![6-cyclopropyl-2-[4-(2,5-dimethylfuran-3-carbonyl)piperazin-1-yl]-5-fluoro-3,4-dihydropyrimidin-4-one](/img/structure/B6449514.png)
![6-cyclopropyl-5-fluoro-2-[4-(pyridine-2-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one](/img/structure/B6449515.png)
![6-cyclopropyl-5-fluoro-2-[4-(pyridine-4-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one](/img/structure/B6449517.png)
![6-cyclopropyl-5-fluoro-2-[4-(2-methyl-1,3-thiazole-4-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one](/img/structure/B6449523.png)
![5-fluoro-2-{4-[2-(2-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one](/img/structure/B6449536.png)
![5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one](/img/structure/B6449541.png)
![5-fluoro-2-[4-(2-phenoxyacetyl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one](/img/structure/B6449549.png)
![6-{5-cyclobutanecarbonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9-methyl-9H-purine](/img/structure/B6449555.png)